Cas no 68936-38-9 (7-methylzonisamide)

• Product Name: 7-methylzonisamide
• CAS No: 68936-38-9
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 972668
• PubChem ID: 12507011
• Update Time: 2025-04-19

7-methylzonisamide Chemical and Physical Properties

Names and Identifiers

• 7-methylzonisamide
• CHEMBL3230884
• 1,2-Benazisoxazole-3-methanesulfonamide, 7-methyl-
• 68936-38-9

• Inchi： 1S/C9H10N2O3S/c1-6-3-2-4-7-8(5-15(10,12)13)11-14-9(6)7/h2-4H,5H2,1H3,(H2,10,12,13)
• InChI Key： RILKHRRRBHYFSU-UHFFFAOYSA-N
• SMILES： S(CC1C2C=CC=C(C)C=2ON=1)(N)(=O)=O

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.6Ų